BENGHE Foundational & Exploratory

Check Availability & Pricing

4-Bromo-1-fluoro-2-iodobenzene safety data
sheet (SDS)

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 4-Bromo-1-fluoro-2-iodobenzene

Cat. No.: B056243

An In-Depth Technical Guide to the Safe Handling of 4-Bromo-1-fluoro-2-iodobenzene

For researchers, scientists, and drug development professionals, 4-Bromo-1-fluoro-2-
iodobenzene is a valuable building block in organic synthesis, prized for its distinct reactive
sites that allow for sequential, site-selective cross-coupling reactions.[1][2] However, its utility in
the laboratory is matched by a critical need for rigorous safety protocols. This guide provides a
comprehensive overview of the hazards associated with 4-Bromo-1-fluoro-2-iodobenzene
and details the necessary procedures for its safe handling, storage, and disposal.

Understanding the Hazard Profile

4-Bromo-1-fluoro-2-iodobenzene is a multi-halogenated aromatic compound that, while
stable under normal conditions, presents several health hazards.[3] The primary routes of
exposure are inhalation, skin contact, and eye contact.

GHS Classification and Hazard Statements

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides
a standardized framework for communicating the hazards of chemical products.[4][5] For 4-
Bromo-1-fluoro-2-iodobenzene, the GHS classification indicates that it is an irritant and may
be harmful if inhaled, swallowed, or comes into contact with skin.[6][7]

Table 1: GHS Hazard Classification for 4-Bromo-1-fluoro-2-iodobenzene
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Hazard Class Category Hazard Statement
) ) o H315: Causes skin irritation[3]
Skin Corrosion/Irritation 2
[61[71[8]
Serious Eye Damage/Eye 5 H319: Causes serious eye
Irritation irritation[3][6][7][8]
Specific target organ toxicity — 3 H335: May cause respiratory
Single exposure irritation[7][8]
o H302: Harmful if swallowed[6]
Acute toxicity, oral 4
[7]
o H312: Harmful in contact with
Acute toxicity, dermal 4 )
skin[6][7]
Acute toxicity, inhalation 4 H332: Harmful if inhaled[6][7]

Note: The GHS classifications are based on aggregated data and may vary slightly between

suppliers.[6][7] It is crucial to always consult the specific Safety Data Sheet (SDS) provided

with the product.

The "Exclamation Mark" pictogram is the primary GHS symbol associated with this compound,

indicating its irritant and acute toxicity hazards.[4]

Engineering Controls and Personal Protective
Equipment (PPE): A Multi-layered Defense

A robust safety strategy for handling 4-Bromo-1-fluoro-2-iodobenzene relies on a

combination of engineering controls and appropriate personal protective equipment. The

hierarchy of controls should always be prioritized, with engineering solutions being the first line

of defense.

Engineering Controls

Given the respiratory irritation potential, all work with 4-Bromo-1-fluoro-2-iodobenzene should

be conducted in a well-ventilated area.[3][9][10] A certified chemical fume hood is mandatory

© 2025 BenchChem. All rights reserved.

2/10

Tech Support


https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA15884&PLANT=d__ALF
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-1-fluoro-2-iodobenzene
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-2-fluoro-1-iodobenzene
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-4-fluoro-2-iodobenzene
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA15884&PLANT=d__ALF
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-1-fluoro-2-iodobenzene
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-2-fluoro-1-iodobenzene
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-4-fluoro-2-iodobenzene
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-2-fluoro-1-iodobenzene
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-4-fluoro-2-iodobenzene
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-1-fluoro-2-iodobenzene
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-2-fluoro-1-iodobenzene
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-1-fluoro-2-iodobenzene
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-2-fluoro-1-iodobenzene
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-1-fluoro-2-iodobenzene
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-2-fluoro-1-iodobenzene
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-1-fluoro-2-iodobenzene
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-2-fluoro-1-iodobenzene
https://pubchem.ncbi.nlm.nih.gov/ghs/
https://www.benchchem.com/product/b056243?utm_src=pdf-body
https://www.benchchem.com/product/b056243?utm_src=pdf-body
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA15884&PLANT=d__ALF
https://www.chemicalbook.com/msds/3-iodo-4-fluorobromobenzene.pdf
https://downloads.ossila.com/msds/4-bromo-3-fluoroiodobenzene.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b056243?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

for all procedures that may generate dust or vapors.[3] Eyewash stations and safety showers
must be readily accessible in the immediate work area.[3]

Personal Protective Equipment (PPE)

The selection of PPE is critical to prevent skin and eye contact. The following PPE is required
when handling 4-Bromo-1-fluoro-2-iodobenzene:

o Eye and Face Protection: Chemical safety goggles conforming to EN 166 (EU) or NIOSH
(US) standards are essential.[3][11] A face shield should be worn in situations with a higher
risk of splashing.[12]

e Skin Protection:

o Gloves: Wear protective gloves, such as nitrile rubber, that are resistant to chemical
permeation.[3] Always inspect gloves for tears or holes before use and change them
immediately if contamination is suspected.

o Lab Coat: A flame-retardant lab coat should be worn at all times.

o Additional Protection: For larger quantities or in situations with a high risk of exposure,
consider a PVC apron or a full protective suit.

The following diagram illustrates the decision-making process for selecting the appropriate
level of control.
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Hierarchy of Controls for Handling 4-Bromo-1-fluoro-2-iodobenzene

Risk Assessment

Assess the risk of the procedure

A Risk

Contxol Measures

High Risk

s o
\
o

Click to download full resolution via product page
Caption: A workflow for selecting appropriate controls based on risk assessment.

Safe Handling and Storage Protocols

Adherence to strict handling and storage procedures is paramount to minimizing the risk of
exposure and ensuring the stability of the compound.

Handling

+ Avoid all personal contact, including the inhalation of dust or vapors.
* Use in a well-ventilated area, preferably a chemical fume hood.[3][9][10]

+ Keep away from heat, sparks, and open flames.[12]
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» Take precautionary measures against static discharge.[12]

e Wash hands thoroughly after handling and before eating, drinking, or smoking.[10]

Storage

» Store in a cool, dry, and well-ventilated place.[3][10]

o Keep the container tightly closed.[3][9][10]

e The product may be light-sensitive; store in the dark.[10]

o Store away from incompatible materials, such as strong oxidizing agents.[3]

Emergency Procedures: First Aid and Spill
Response

In the event of an exposure or spill, a rapid and informed response is crucial.

First Aid Measures

Table 2: First Aid Procedures for 4-Bromo-1-fluoro-2-iodobenzene Exposure
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Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration. Seek immediate medical
attention.[3][9]

Skin Contact

Immediately remove contaminated clothing.
Wash the affected area with plenty of soap and
water. If skin irritation occurs, seek medical
attention.[3][9]

Eye Contact

Rinse cautiously with water for at least 15
minutes, holding the eyelids open. Remove
contact lenses if present and easy to do.
Continue rinsing. Seek immediate medical
attention.[3][9]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical
attention.[3][9][13]

Spill Response

In the event of a spill, the following steps should be taken:

¢ Ventilate: Ensure the area is well-ventilated.

Evacuate: Clear the area of all personnel.

e Contain: Use an inert absorbent material such as sand, earth, or vermiculite to contain the

spill.[3] Do not use combustible materials like sawdust.[3]

o Collect: Carefully sweep or scoop up the absorbed material into a suitable, closed container

for disposal.[3]

o Clean: Wash the spill area with soap and water.[14]
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+ Dispose: Dispose of the waste in accordance with local, state, and federal regulations.[3][10]

The following diagram outlines the decision-making process for responding to a spill.

Spill Response Workflow

Assess Spill Size and Location

Small Large
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Caption: A decision tree for responding to a chemical spill.

Toxicological and Ecological Information
Toxicological Profile

There is no acute toxicity information available for this specific product.[3] However, based on
its GHS classification, it is considered harmful if swallowed, inhaled, or in contact with skin.[6]
[7] Symptoms of overexposure may include headache, dizziness, tiredness, nausea, and
vomiting.[12] The toxicological properties have not been fully investigated.[12]

Ecological Information

There is no specific data available regarding the environmental impact of 4-Bromo-1-fluoro-2-
iodobenzene. However, it is good practice to prevent its release into the environment.[10][15]
This substance is not expected to be readily biodegradable.

Disposal Considerations

Waste disposal must be conducted in strict accordance with all applicable federal, state, and
local regulations.[3][9][10] Chemical waste generators must determine whether a discarded
chemical is classified as a hazardous waste.[16] It is recommended to use a licensed disposal
company.[13]

Conclusion

4-Bromo-1-fluoro-2-iodobenzene is a valuable reagent for synthetic chemistry, but it requires
careful and informed handling. By understanding its hazard profile, implementing robust
engineering controls, consistently using appropriate personal protective equipment, and being
prepared for emergencies, researchers can safely harness its synthetic potential. Always
prioritize safety and consult the most up-to-date Safety Data Sheet before commencing any
work.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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